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Propamocarb Profile & Resistance Status

Property Description

FRAC Code [1] 28

Chemical Group [1] Carbamate

Mode of Action [1] [2] Systemic fungicide; inhibits phospholipid and fatty acid biosynthesis in

cell membranes.

Primary Target Pathogens
[1] [2]

Oomycetes (e.g., Phytophthora infestans, Plasmopara viticola, Pythium
spp.)

Current Resistance Status No confirmed field resistance reported [3].

Cross-Resistance Patterns with Other Fungicides

The following table summarizes available evidence on propamocarb's interaction with other fungicide

classes.
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Fungicide Group (FRAC
Code)

Cross-Resistance
Evidence

Key Findings & Notes

CAA Fungicides (e.g.,
Mandipropamid) (FRAC
40)

No cross-
resistance [3]

Strains of P. infestans (EU_43_A1, EU_46_A1)

resistant to both CAA and OSBPI fungicides remain
sensitive to propamocarb [3].

OSBPI Fungicides (e.g.,
Oxathiapiprolin) (FRAC
49)

No cross-
resistance [3]

Same as above.

Phenylamide Fungicides
(e.g., Metalaxyl) (FRAC 4)

No cross-
resistance

Research on tobacco black shank shows

propamocarb is effective against the pathogen
Phytophthora nicotianae [4]. These fungicides have

different cellular targets.

Benzamide Fungicides
(e.g., Fluopicolide)
(FRAC 43)

No cross-
resistance;
known synergy
[4]

The commercial product "Infinito" combines

propamocarb and fluopicolide. Laboratory studies
show a synergistic effect, improving control of

Phytophthora nicotianae [4].

Experimental Protocol: Laboratory Toxicity Assay

This standard method is used to determine the sensitivity of a pathogen to a fungicide and screen for

potential resistance.
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Diagram Title: Fungicide Sensitivity Assay Workflow

Objective: To determine the effective concentration of propamocarb that inhibits mycelial growth by 50%

(EC₅₀) for a specific pathogen isolate [4].

Materials:

Fungal Pathogen: Pure culture of the oomycete isolate (e.g., Phytophthora nicotianae).

Fungicide: Analytical standard of propamocarb hydrochloride (e.g., 97% purity).
Media: Appropriate growth medium (e.g., V8 juice agar).

Equipment: Sterile Petri dishes, micropipettes, glass spreaders, incubator.

Procedure [4]:
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Prepare Fungicide-Amended Media: Create a series of agar plates containing propamocarb at a

range of concentrations (e.g., 0.1, 1, 10, 100 mg/L). Include a control plate with no fungicide.
Inoculate Plates: Transfer mycelial plugs from the actively growing edge of the pathogen colony onto

the center of each prepared plate.
Incubate: Seal the plates and incubate at the optimum temperature for the pathogen (e.g., 25°C) until

the fungal colony in the control treatment has nearly reached the plate's edge.
Measure Growth: Measure the colony diameter in two perpendicular directions for each plate.

Calculate the average diameter.
Calculate Inhibition: Determine the percent inhibition of mycelial growth for each concentration

compared to the control.
Determine EC₅₀: Use statistical software (e.g., probit analysis) to calculate the EC₅₀ value—the

concentration that inhibits growth by 50%.

Frequently Asked Questions (FAQs)

Q1: Has field resistance to propamocarb been documented? A1: As of late 2025, there are no

documented reports of field resistance to propamocarb in populations of Phytophthora infestans or other

target oomycetes [3]. This is a key reason for its continued recommendation in resistance management

programs.

Q2: How should propamocarb be used to minimize resistance risk? A2: To protect its long-term efficacy,

adhere to the following stewardship guidelines [3]:

Always mix: Apply propamocarb in a tank mix with a fungicide from a different FRAC group that also

has activity against the target pathogen.
Rotate Modes of Action: Alternate propamocarb with fungicide programs that do not include FRAC

28 or other at-risk groups.
Follow Dose Limits: Do not exceed the maximum recommended amount of active ingredient per

hectare per season (e.g., 6060 g propamocarb per ha as advised for 2025) [3].

Q3: Can propamocarb be combined with biological control agents? A3: Standard wild-type strains of

entomopathogenic fungi like Lecanicillium lecanii are highly sensitive to propamocarb, which can hinder

their combined use [5] [6]. However, research has successfully developed propamocarb-tolerant mutants

of L. lecanii using advanced mutagenesis techniques, opening the possibility for future integrated pest and

disease management strategies where both can be applied [5].
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Key Takeaways

No Known Cross-Resistance: Propamocarb remains effective against pathogens that have
developed resistance to other important fungicide groups like CAAs (FRAC 40) and OSBPIs (FRAC

49) [3].
Valuable Resistance Management Tool: Its unique mode of action (FRAC 28) makes it an excellent

candidate for rotation and tank-mixing to combat multi-resistant strains and reduce selection
pressure.

Requires Stewardship: The absence of resistance to date is a valuable asset. Following anti-
resistance strategies is critical to maintain propamocarb as a reliable control option.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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